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Compound of Interest
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CAS No.: 12162-16-2
Cat. No.: B15933781
Get Quote
. J

This guide provides researchers, scientists, and drug development professionals with a
dedicated resource for diagnosing a defective plasma tube in an unidentified Helium-Neon
(HeNe) laser. Below you will find troubleshooting guides in a question-and-answer format,
detailed experimental protocols, and data tables to assist in identifying and resolving issues
encountered during your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Power & Discharge Issues

Q1: My HeNe laser is completely unresponsive. There is no light and no sound from the power
supply. What should | do?

Al: First, ensure the power supply is plugged into a functional outlet and that any switches on
the power supply or laser head are in the "on" position. Check for any external fuses on the
power supply and replace them if necessary. If the unit is still unresponsive, it is likely an issue
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with the power supply itself and may require testing by a qualified technician. Applying incorrect
voltage or polarity can cause instant damage to the power supply.[1]

Q2: | can hear a humming or buzzing from the power supply, but the laser tube does not light
up at all.

A2: This could indicate several problems. The power supply may be attempting to start the tube
but failing. This can be due to insufficient starting voltage from the power supply, a problem
with the high-voltage wiring, or a gas leak in the plasma tube.[2][3] An "up to air" tube, meaning
a tube that has lost its gas fill and is at atmospheric pressure, will not show any signs of life
even with a functional power supply.[1]

Q3: The plasma tube flashes or flickers on and off, sometimes producing a brief laser beam.

A3: A flashing or flickering discharge is a common symptom of a few different issues. It could
be an incompatibility between the power supply and the laser tube, where the power supply
cannot provide the necessary sustaining voltage or current.[1][4] This can also be a sign of an
aging tube where the internal gas pressure has dropped, making it difficult to maintain a stable
discharge.[5] Another possibility is a failing capacitor in the power supply's voltage multiplier
circuit.[5]

Q4: The plasma tube has a stable glow, but there is no laser output.

A4: If you observe a stable discharge but no laser beam, several factors could be at play:

Incorrect Tube Current: The operating current may be too high or too low. A current that is
two to three times the rated value can result in no laser output at all.[4][6]

o Misaligned Mirrors: The mirrors at either end of the plasma tube must be perfectly aligned for
lasing to occur. Even a minor misalignment can prevent the laser from functioning.[6][7]

« Infrared (IR) Laser: It's possible you have an IR HeNe laser, and the beam is not visible to
the naked eye.[4] This is less common than the red (632.8 nm) variety.

e Gas Contamination or Incorrect Fill: The gas mixture inside the tube might be incorrect or
contaminated, which can prevent lasing even with a stable discharge.[1][6]
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 Internal Damage: There could be damage to the internal components of the tube, such as
the mirror coatings.[2]

Visual Inspection & Beam Quality
Q5: What is the normal color of the discharge inside a healthy HeNe plasma tube?

A5: For a standard red (632.8 nm) HeNe laser, the discharge in the narrow capillary bore
should be a bright, unsaturated red-orange, sometimes described as a "salmon" color.[1] A loss
of helium will cause the glow to become a deeper red-orange.[4] Different color HeNe lasers
will have different discharge colors; for example, green and yellow lasers tend to have a more
pinkish glow, while IR lasers are often a brighter orange.[1]

Q6: My laser's output beam seems weak or is not a clean, circular spot.

A6: A weak output can be due to a variety of factors including an old, high-mileage tube,
incorrect operating current, or misaligned mirrors.[4] If the beam profile is not a clean TEMOO
mode (a circular spot), but rather a "donut" shape, this can also be an indication of mirror
misalignment.

Q7: The output power of my laser is fluctuating periodically.

A7: Periodic fluctuations in output power can be caused by "mode hopping,” which is a result of
thermal expansion of the resonator cavity as the laser warms up.[4][8] This is more common in

older or longer HeNe tubes. In some cases, it can also be a symptom of a failing power supply.

[8] Another related phenomenon is "polarization switching,” where the polarization states of the
longitudinal modes swap, leading to erratic output power.[9]

Quantitative Data Summary

The following table provides typical operating parameters for common red (632.8 nm) TEMOO
HeNe laser tubes. Note that these are general values, and the specific requirements for an
unidentified tube may vary.
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Parameter Typical Value Range Notes

Varies with tube size and

Operating Current 3mA-7mA
power.
Operating Voltage 1000 V - 3000 V Dependent on tube length.
) Significantly higher than
Starting Voltage 5kV - 12 kv )
operating voltage.
Ballast Resistor 50 kQ - 100 kQ Essential for stable operation.

Table 1: Typical Operating Parameters for Red HeNe Laser Tubes. Data compiled from multiple
sources.[1][10]

Diagnostic Protocols

Protocol 1: Basic Power Supply and Tube Integrity Check

Objective: To determine if the power supply is providing starting voltage and if the plasma tube

has a vacuum.
Methodology:

o Safety First: Ensure the laser is unplugged. High voltages are present in HeNe laser power
supplies even after being turned off.[11]

 Visual Inspection: Carefully inspect the plasma tube for any cracks or physical damage.[6]
[12] Check the high-voltage cables for any signs of cracking or deterioration.

 Listen for Arcing: In a quiet environment, plug in and turn on the power supply. Listen for any
snapping or cracking sounds that might indicate high-voltage arcing from the power supply
or wiring, which could prevent the tube from starting.

o Dark Room Test: In a completely dark room, power on the laser. Look for any faint glow or
flashing within the tube. Even a brief flash indicates the power supply is attempting to start
the tube.
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e Power Cycling: For tubes that are difficult to start, power cycling the input (10 seconds off,
then on again) a few times may be successful.[1]

Protocol 2: Discharge Color and Stability Analysis

Objective: To assess the health of the plasma tube's gas mixture and the stability of the
discharge.

Methodology:

» Establish a Stable Discharge: Following Protocol 1, if a stable discharge can be achieved,
allow the laser to warm up for 10-15 minutes.

o Observe Discharge Color: Carefully observe the color of the glow within the narrow central
bore of the tube.

[¢]

Bright, unsaturated red-orange (salmon): Indicates a healthy gas mixture for a red HeNe
laser.[1]

[¢]

Deep red-orange: May indicate a loss of helium.[4]

[e]

Pinkish glow: May indicate a green or yellow HeNe laser.[1]

[e]

Bright orange: Could be an IR HeNe laser.[1]

o Check for Discharge Stability: Observe if the discharge is uniform along the length of the
bore or if it flickers or appears unstable in certain sections. An unstable discharge can
indicate a problem with the tube or power supply.[4]

Diagnostic Workflows

The following diagrams illustrate the logical steps for troubleshooting common HeNe laser
ISsues.
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Caption: Troubleshooting flow for an unresponsive HeNe laser.
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Caption: Diagnostic workflow for a glowing tube with no output.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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